4-(1,1-dioxothiazinan-2-yl)-N-(2-fluorophenyl)benzamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(2-fluorophenyl)benzamide
• InChI: InChI=1S/C17H17FN2O3S/c18-15-5-1-2-6-16(15)19-17(21)13-7-9-14(10-8-13)20-11-3-4-12-24(20,22)23/h1-2,5-10H,3-4,11-12H2,(H,19,21)
• InChI Key: UQPJUELPVCYZHB-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

4-(1,1-dioxothiazinan-2-yl)-N-(2-fluorophenyl)benzamide, also known as DTBZ-F, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

4-(1,1-dioxothiazinan-2-yl)-N-(2-fluorophenyl)benzamide selectively binds to VMAT2, a protein that is responsible for the transport of monoamine neurotransmitters, such as dopamine, serotonin, and norepinephrine, into synaptic vesicles. By binding to VMAT2, this compound inhibits the uptake of monoamine neurotransmitters into synaptic vesicles, leading to a decrease in their levels in the synaptic cleft. This mechanism of action makes this compound a useful tool for studying the function of monoamine neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not significantly affect the viability or function of cells. However, it has been shown to cause a decrease in dopamine levels in the brain, which can lead to behavioral changes in animal models. This compound has also been shown to have a high affinity for VMAT2, making it a useful tool for the quantification of beta cell mass in the pancreas.

Advantages and Limitations for Lab Experiments

4-(1,1-dioxothiazinan-2-yl)-N-(2-fluorophenyl)benzamide has several advantages for use in scientific research. It is highly selective for VMAT2, making it a useful tool for studying the function of monoamine neurotransmitters in the brain. This compound is also relatively easy to synthesize and has minimal toxicity. However, there are some limitations to the use of this compound in lab experiments. It has a relatively short half-life, which can make it difficult to use for long-term studies. This compound is also not suitable for use in human subjects due to its potential toxicity.

Future Directions

There are several future directions for the use of 4-(1,1-dioxothiazinan-2-yl)-N-(2-fluorophenyl)benzamide in scientific research. One potential application is in the diagnosis and treatment of neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. This compound could be used as a marker for the quantification of beta cell mass in the pancreas, which could lead to improved diagnosis and treatment of diabetes. This compound could also be used to study the function of monoamine neurotransmitters in the brain and their role in various physiological and pathological conditions.

Synthesis Methods

4-(1,1-dioxothiazinan-2-yl)-N-(2-fluorophenyl)benzamide can be synthesized using a multi-step process, starting from commercially available starting materials. The synthesis involves the reaction of 2-fluoroaniline with 2-chlorobenzoyl chloride to form 2-(2-fluorophenyl)benzamide, which is then reacted with thionyl chloride to form 4-(2-fluorophenyl)-1,2,3-thiadiazol-5(4H)-one. This compound is then reacted with 1,3-propanedithiol to form this compound.

Scientific Research Applications

4-(1,1-dioxothiazinan-2-yl)-N-(2-fluorophenyl)benzamide has been extensively studied for its potential applications in various areas of scientific research. One of the primary areas of research is in the field of neurology, where this compound has been shown to selectively bind to the vesicular monoamine transporter 2 (VMAT2) and can be used as a marker for the quantification of beta cell mass in the pancreas. This compound has also been studied for its potential applications in the diagnosis and treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.